5-(4-chlorophenyl)-2,3-dimethoxyindeno[1,2-c]isochromen-11(5H)-one

• IUPAC Name: 5-(4-chlorophenyl)-2,3-dimethoxy-5H-indeno[1,2-c]isochromen-11-one
• InChI: InChI=1S/C24H17ClO4/c1-27-19-11-17-18(12-20(19)28-2)23(13-7-9-14(25)10-8-13)29-24-16-6-4-3-5-15(16)22(26)21(17)24/h3-12,23H,1-2H3
• InChI Key: ZCCVVNXEFUBQCQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(OC3=C2C(=O)C4=CC=CC=C43)C5=CC=C(C=C5)Cl)OC
• Molecular Formula: C24H17ClO4
• DSSTOX Substance ID: DTXSID30386561
• Molecular Weight: 404.8 g/mol
• CAS RN: 5735-61-5

Description

Synthesis Analysis

The synthesis of related compounds involves intricate cyclization reactions and the strategic use of chlorination, demonstrating the complex methodology required to construct such molecules. For instance, a related compound was synthesized through cyclization reactions of 1,2-bis(2-cyanophenyl)propionitriles, showcasing the intricate steps and chemical transformations needed to obtain these complex structures (Ando, Tokoroyama, & Kubota, 1974).

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated through various spectroscopic techniques and single-crystal X-ray analysis. For example, the structure of 3-[5-(4-chlorophenyl)-1-(4-methoxyphenyl)-1H-pyrazol-3-yl]propionic acid and its corresponding methyl ester was determined, highlighting the complexity and unique geometric configurations these molecules can exhibit (Kumarasinghe, Hruby, & Nichol, 2009).

Chemical Reactions and Properties

Chemical reactions involving compounds with similar structures have been studied to understand their behavior and interaction with other chemical entities. For instance, the reactivity of ortho-lithiophenyl (-hetaryl) isocyanides with carbonyl compounds reveals complex rearrangements and formation of various products, depending on reaction conditions and substitution patterns (Lygin & de Meijere, 2009).

Physical Properties Analysis

The crystalline structure and physical properties of these compounds have been a subject of detailed study, with investigations into how different substituents and molecular configurations influence these characteristics. The synthesis and crystal structure analysis of related compounds provide insights into their stability, conformation, and intermolecular interactions (Sharma et al., 2019).

Chemical Properties Analysis

Exploring the chemical properties of these molecules involves understanding their reactivity, potential for forming bonds, and interaction with other chemical species. Docking studies and crystal structure analyses of tetrazole derivatives, for example, offer a glimpse into the complex interactions and potential applications of these molecules in medicinal chemistry and other areas (Al-Hourani et al., 2015).